Cas no 60469-31-0 (Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester)

Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester structure
60469-31-0 structure
Product name:Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester
CAS No:60469-31-0
MF:C18H30O4
MW:310.428406238556
CID:1620513

Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester
    • Propanedioic acid, 2-bicyclo[2.2.1]hept-2-yl-, 1,3-bis(1,1-dimethylethyl) ester
    • Inchi: 1S/C18H30O4/c1-17(2,3)21-15(19)14(16(20)22-18(4,5)6)13-10-11-7-8-12(13)9-11/h11-14H,7-10H2,1-6H3
    • InChI Key: NGJKNTGVSZPZCL-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)C(C1CC2CC1CC2)C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 310.2145

Experimental Properties

  • Density: 1.047±0.06 g/cm3(Predicted)
  • Boiling Point: 358.1±15.0 °C(Predicted)
  • PSA: 52.6
  • pka: 12.72±0.20(Predicted)

Propanedioic acid, bicyclo[2.2.1]hept-2-yl-, bis(1,1-dimethylethyl) ester Related Literature

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